Cas no 631-66-3 (2-oxopropanamide)

• Product Name: 2-oxopropanamide
• CAS No: 631-66-3
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 515082
• PubChem ID: 79088
• Update Time: 2025-10-28

2-oxopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-oxo-
• pyruvamide
• 1-(1,2-dioxopropyl)-cycloamine
• 1qpb
• 2-oxo-propanamide
• AC1L2WMS
• AC1Q5BVN
• acetyl amide
• acetyl carboxamide
• Brenztraubensaeureamid
• CTK2F6481
• PYM
• pyruvic acid amide
• QSPL 105
• 2-oxopropanamide
• DB03578
• Q27094509
• DTXCID90134924
• P4O9E1R444
• NSC 349134
• 631-66-3
• NSC-349134
• DTXSID90212433
• CS-0233017
• MFCD02666017
• FPOLWERNILTNDK-UHFFFAOYSA-N
• AKOS006340627
• E77711
• NS00068681
• EN300-130127
• acetylcarboxamide
• NSC349134
• SY282784
• UNII-P4O9E1R444

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-oxopropanamide

Exploring the Properties and Applications of 2-Oxopropanamide (CAS No. 631-66-3)

2-Oxopropanamide, also known as pyruvic acid amide, is a versatile organic compound with the CAS number 631-66-3. This compound has garnered significant attention in both academic research and industrial applications due to its unique chemical properties and potential uses. In this article, we delve into the molecular structure, synthesis methods, applications, and market trends of 2-oxopropanamide, while addressing some of the most frequently asked questions about this compound.

The molecular formula of 2-oxopropanamide is C₃H₅NO₂, and it features a carbonyl group adjacent to an amide functional group. This structural arrangement makes it a valuable intermediate in organic synthesis. Researchers often explore its reactivity in amide bond formation and carbonyl chemistry, which are hot topics in modern synthetic chemistry. The compound's solubility in water and polar solvents further enhances its utility in various chemical processes.

One of the most common questions about 2-oxopropanamide is: "How is 2-oxopropanamide synthesized?" The compound can be prepared through the reaction of pyruvic acid with ammonia or via the hydrolysis of its esters. Recent advancements in green chemistry have also led to more sustainable synthesis routes, which align with the growing demand for environmentally friendly chemical processes. These innovations are particularly relevant in industries focused on sustainable manufacturing and renewable resources.

The applications of 2-oxopropanamide span multiple fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as a building block for the synthesis of various active pharmaceutical ingredients (APIs). Its role in drug discovery and medicinal chemistry has been highlighted in recent studies, especially in the development of novel therapeutic agents. Additionally, its use in agrochemical formulations has been explored for enhancing crop protection products.

Market trends indicate a rising demand for 2-oxopropanamide, driven by its expanding applications and the increasing focus on bio-based chemicals. Analysts predict steady growth in its market value, particularly in regions with strong pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet industry needs.

Another frequently asked question is: "What are the safety considerations for handling 2-oxopropanamide?" While 2-oxopropanamide is generally considered safe for laboratory and industrial use, proper handling procedures should be followed to minimize exposure. This includes using personal protective equipment (PPE) and adhering to standard safety protocols. The compound's safety profile has been well-documented, making it a reliable choice for various applications.

In conclusion, 2-oxopropanamide (CAS No. 631-66-3) is a compound of significant interest due to its diverse applications and relevance in cutting-edge research. Its role in organic synthesis, pharmaceutical development, and sustainable chemistry underscores its importance in modern science and industry. As research continues to uncover new uses for this compound, its market potential is expected to grow, making it a key player in the chemical landscape.